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Compound of Interest

Compound Name: L-803087

Cat. No.: B1237454 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the effective dosage and

experimental protocols for the use of L-803,087, a selective somatostatin receptor 4 (SSTR4)

agonist, in mouse models. The information is intended to guide researchers in designing and

executing in vivo studies to investigate the roles of SSTR4 in various physiological and

pathological processes.

Core Application: Neuromodulation in the
Hippocampus
L-803,087 has been effectively used to study the role of SSTR4 in hippocampal function,

particularly in memory consolidation and neuronal excitability. The primary route of

administration for targeted hippocampal effects is direct intrahippocampal microinjection.

Quantitative Data Summary
The following table summarizes the effective dosages of L-803,087 administered via

intrahippocampal injection in mice.
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Mice

Intrahippoca

mpal Injection
5 nmol Not specified

Doubled

seizure

activity

induced by

kainate.

Note on Systemic Administration: As of the latest literature review, there is a lack of specific

studies detailing the effective dosage of L-803,087 following systemic administration (e.g.,

intraperitoneal or subcutaneous) in mouse models for behavioral outcomes. However, studies

with other SSTR4 agonists, such as J-2156, have used systemic doses of 10 mg/kg and 30

mg/kg (subcutaneous) to investigate effects on aversion learning and memory[3]. Researchers

interested in systemic effects of SSTR4 agonism may consider these as a starting point, but

dose-response studies for L-803,087 are highly recommended.

Experimental Protocols
Protocol 1: Intrahippocampal Injection of L-803,087
This protocol details the procedure for the surgical implantation of guide cannulae and the

subsequent microinjection of L-803,087 into the dorsal hippocampus of mice.

Materials:
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L-803,087

Dimethyl sulfoxide (DMSO)

Artificial cerebrospinal fluid (aCSF)

Stereotaxic apparatus

Anesthetic (e.g., Ketamine/Xylazine cocktail)

Guide cannulae and dummy cannulae

Injection needles

Microinfusion pump

Dental cement

Surgical tools (scalpel, forceps, etc.)

Suturing material

Procedure:

Drug Preparation:

Dissolve L-803,087 in a minimal amount of DMSO.

Further dilute with aCSF to the final desired concentrations (e.g., to achieve doses of 0.05

nmol and 0.5 nmol in a 0.5 µL injection volume). The final concentration of DMSO should

be kept to a minimum to avoid toxicity.

Surgical Implantation of Guide Cannulae:

Anesthetize the mouse using an appropriate anesthetic regimen.

Mount the mouse in a stereotaxic apparatus.

Make a midline incision on the scalp to expose the skull.
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Using a dental drill, create small burr holes over the target coordinates for the dorsal

hippocampus.

Implant bilateral guide cannulae into the dorsal hippocampus.

Secure the cannulae to the skull using dental cement.

Insert dummy cannulae into the guide cannulae to maintain patency.

Suture the scalp incision.

Allow the mouse to recover for at least one week before microinjections.

Intrahippocampal Microinjection:

Gently restrain the mouse and remove the dummy cannulae.

Insert the injection needles (connected to the microinfusion pump via tubing) into the guide

cannulae. The injection needle should extend slightly beyond the tip of the guide cannula

to reach the target site.

Infuse 0.5 µL of the L-803,087 solution or vehicle (aCSF with DMSO) per side at a

constant rate (e.g., 0.25 µL/min).

Leave the injection needles in place for an additional minute to allow for diffusion of the

solution.

Withdraw the injection needles and replace the dummy cannulae.

Proceed with behavioral testing according to the experimental design.

Signaling Pathways and Workflows
SSTR4 Signaling Pathway
Activation of the SSTR4 receptor by L-803,087 initiates a cascade of intracellular events

mediated by inhibitory G-proteins (Gi/o). This leads to the inhibition of adenylyl cyclase,

resulting in decreased cyclic AMP (cAMP) levels. Downstream effects include the modulation of

various kinases and ion channels, ultimately influencing neuronal excitability and function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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